Cas no 898754-02-4 (3',4'-Dichloro-3-(2,5-dimethylphenyl)propiophenone)
3',4'-Dichloro-3-(2,5-dimethylphenyl)propiophenone is a specialized organic compound featuring a dichlorinated propiophenone backbone substituted with a 2,5-dimethylphenyl group. This structure imparts unique reactivity, making it valuable as an intermediate in synthetic organic chemistry, particularly in the development of pharmaceuticals and agrochemicals. The dichloro and dimethyl substituents enhance its utility in selective functionalization reactions, offering precise control over molecular modifications. Its well-defined chemical properties ensure consistent performance in multi-step syntheses. The compound is typically characterized by high purity and stability under standard handling conditions, making it suitable for research and industrial applications requiring reliable and reproducible results.
898754-02-4 structure
Product Name:3',4'-Dichloro-3-(2,5-dimethylphenyl)propiophenone
CAS No:898754-02-4
MF:C17H16Cl2O
MW:307.214343070984
MDL:MFCD03843753
CID:871531
PubChem ID:24726365
Update Time:2025-06-06
3',4'-Dichloro-3-(2,5-dimethylphenyl)propiophenone Chemical and Physical Properties
Names and Identifiers
-
- 1-(3,4-dichlorophenyl)-3-(2,5-dimethylphenyl)propan-1-one
- 3',4'-DICHLORO-3-(2,5-DIMETHYLPHENYL)PROPIOPHENONE
- MFCD03843753
- DTXSID70644758
- AKOS016022275
- 898754-02-4
- 3',4'-Dichloro-3-(2,5-dimethylphenyl)propiophenone
-
- MDL: MFCD03843753
- Inchi: 1S/C17H16Cl2O/c1-11-3-4-12(2)13(9-11)6-8-17(20)14-5-7-15(18)16(19)10-14/h3-5,7,9-10H,6,8H2,1-2H3
- InChI Key: KLRRVFKALVNBBS-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)C(CCC1C=C(C)C=CC=1C)=O)Cl
Computed Properties
- Exact Mass: 306.0578205g/mol
- Monoisotopic Mass: 306.0578205g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 331
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 17.1Ų
3',4'-Dichloro-3-(2,5-dimethylphenyl)propiophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D100460-250mg |
3',4'-Dichloro-3-(2,5-dimethylphenyl)propiophenone |
898754-02-4 | 250mg |
$ 440.00 | 2022-06-06 | ||
| TRC | D100460-500mg |
3',4'-Dichloro-3-(2,5-dimethylphenyl)propiophenone |
898754-02-4 | 500mg |
$ 735.00 | 2022-06-06 | ||
| abcr | AB366531-1 g |
3',4'-Dichloro-3-(2,5-dimethylphenyl)propiophenone, 97%; . |
898754-02-4 | 97% | 1g |
€932.90 | 2023-04-26 | |
| Fluorochem | 206507-1g |
3',4'-dichloro-3-(2,5-dimethylphenyl)propiophenone |
898754-02-4 | 97% | 1g |
£540.00 | 2022-03-01 | |
| Fluorochem | 206507-2g |
3',4'-dichloro-3-(2,5-dimethylphenyl)propiophenone |
898754-02-4 | 97% | 2g |
£1013.00 | 2022-03-01 | |
| Fluorochem | 206507-5g |
3',4'-dichloro-3-(2,5-dimethylphenyl)propiophenone |
898754-02-4 | 97% | 5g |
£2025.00 | 2022-03-01 | |
| abcr | AB366531-1g |
3',4'-Dichloro-3-(2,5-dimethylphenyl)propiophenone, 97%; . |
898754-02-4 | 97% | 1g |
€932.10 | 2025-04-15 | |
| abcr | AB366531-2g |
3',4'-Dichloro-3-(2,5-dimethylphenyl)propiophenone, 97%; . |
898754-02-4 | 97% | 2g |
€1674.30 | 2025-04-15 | |
| abcr | AB366531-2 g |
3',4'-Dichloro-3-(2,5-dimethylphenyl)propiophenone, 97%; . |
898754-02-4 | 97% | 2g |
€1677.00 | 2023-04-26 | |
| A2B Chem LLC | AD12082-1g |
3',4'-dichloro-3-(2,5-dimethylphenyl)propiophenone |
898754-02-4 | 97% | 1g |
$644.00 | 2024-04-19 |
3',4'-Dichloro-3-(2,5-dimethylphenyl)propiophenone Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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